Cas no 3283-27-0 ( )

  Properties

Names and Identifiers

• 2-cyclohexylidenebutanedioic acid
• 1-cyclohexylidene succinic acid
• 2-Cyclohexyliden-bernsteinsaeure
• AC1L5JH8
• AC1Q5R9J
• AG-J-05737
• AR-1E0975
• CTK1C4589
• Cyclohexyliden-bensteinsaeure
• Cyclohexylidenbernsteinsaeure
• Cyclohexyliden-bernsteinsaeure
• cyclohexylidene-succinic acid
• NSC25327
• 3283-27-0
• DTXSID50282278
• cyclohexylidenesuccinic acid
• NSC-25327
• .DELTA.1,.alpha.-Cyclohexanesuccinic acid
• DS-013183
• +Expand

• InChIKey： OYFNXVPCXAXJGS-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O4/c11-9(12)6-8(10(13)14)7-4-2-1-3-5-7/h1-6H2,(H,11,12)(H,13,14)
• SMILES： C1CCC(=C(CC(=O)O)C(=O)O)CC1

Computed Properties

• Exact Mass: 198.08922
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.08920892g/mol
• Heavy Atom Count: 14
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• LogP: 1.80640
• PSA: 74.6